![molecular formula C17H20N2O3S B5739132 N-(3,4-dimethoxyphenyl)-N'-(2-ethoxyphenyl)thiourea](/img/structure/B5739132.png)
N-(3,4-dimethoxyphenyl)-N'-(2-ethoxyphenyl)thiourea
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Overview
Description
N-(3,4-dimethoxyphenyl)-N'-(2-ethoxyphenyl)thiourea, commonly known as DMTU, is a chemical compound that has been extensively studied in scientific research. DMTU is a thiourea derivative that has been shown to possess antioxidant properties and has been used in various laboratory experiments to investigate its potential therapeutic applications.
Mechanism of Action
DMTU exerts its antioxidant effects by scavenging free radicals and inhibiting lipid peroxidation. The compound has been shown to increase the levels of endogenous antioxidants, such as glutathione, and reduce oxidative stress in cells.
Biochemical and Physiological Effects:
DMTU has been shown to have a variety of biochemical and physiological effects. In addition to its antioxidant properties, DMTU has been shown to possess anti-inflammatory and anti-apoptotic effects. The compound has also been shown to modulate calcium homeostasis and inhibit the formation of reactive oxygen species.
Advantages and Limitations for Lab Experiments
One advantage of using DMTU in laboratory experiments is its relatively low toxicity. The compound has been shown to have a high LD50, indicating that it is relatively safe to handle. Additionally, DMTU is stable under a wide range of conditions, making it easy to work with. One limitation of using DMTU in laboratory experiments is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are numerous future directions for research on DMTU. One potential area of investigation is its potential therapeutic applications in the treatment of neurodegenerative diseases. Additionally, further studies could investigate the compound's potential use as an anti-inflammatory agent or as a modulator of calcium homeostasis. Finally, research could be conducted to investigate the potential of DMTU as a therapeutic agent in other disease states, such as cardiovascular disease or cancer.
Conclusion:
In conclusion, DMTU is a thiourea derivative that has been extensively studied in scientific research. The compound possesses antioxidant properties and has been investigated for its potential therapeutic applications in a variety of disease states. While there are limitations to using DMTU in laboratory experiments, its relatively low toxicity and stability make it a promising compound for further investigation. Future research on DMTU could yield valuable insights into its therapeutic potential and contribute to the development of novel treatments for a variety of diseases.
Synthesis Methods
DMTU can be synthesized through the reaction of 3,4-dimethoxyaniline and 2-ethoxybenzoyl isothiocyanate. The reaction occurs in the presence of a base, such as sodium hydroxide, and yields DMTU as a white crystalline solid.
Scientific Research Applications
DMTU has been used in numerous scientific studies to investigate its potential therapeutic applications. One area of research where DMTU has shown promise is in the field of neuroprotection. Studies have shown that DMTU possesses neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-(2-ethoxyphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-4-22-14-8-6-5-7-13(14)19-17(23)18-12-9-10-15(20-2)16(11-12)21-3/h5-11H,4H2,1-3H3,(H2,18,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGQONKKNJYJDQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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